1-(Piperidin-3-yl)hydrazine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(Piperidin-3-yl)hydrazine dihydrochloride” is a chemical compound with the CAS Number: 1189770-90-8 . It has a molecular weight of 188.1 and its IUPAC name is 3-hydrazinylpiperidine dihydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H13N3.2ClH/c6-8-5-2-1-3-7-4-5;;/h5,7-8H,1-4,6H2;2*1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 188.1 . The compound’s IUPAC name is 3-hydrazinylpiperidine dihydrochloride .Scientific Research Applications
Synthesis and Cytotoxicity Evaluation
1-(Piperidin-3-yl)hydrazine dihydrochloride derivatives have been synthesized and evaluated for their cytotoxicity against human hepatoma and breast cancer cells. The study identified compounds with potent cytotoxicity, suggesting their potential as model compounds for further synthetic studies and cancer treatment research (Kucukoglu et al., 2014).
Cooperative C–H Bond Activation
Research into aluminum and gallium hydrazides, which include the piperidine moiety, has shown their ability to act as active Lewis pairs for cooperative C–H bond activation. This property is essential for developing new chemical reactions and catalysts (Uhl et al., 2016).
Antimicrobial Agents Synthesis
Studies on the synthesis of new hydrazine derivatives, including those with a piperidine structure, have been conducted to evaluate their antimicrobial properties. Although some compounds did not show significant activity, the research contributes to the ongoing search for new antimicrobial agents (Al-Talib et al., 2016).
Enzyme Inhibition for Therapeutic Applications
Research involving N,N'-bis[(1-aryl-3-heteroaryl)propylidene]hydrazine dihydrochlorides, which likely include piperidine derivatives, has demonstrated significant inhibitory activity against enzymes like carbonic anhydrase (CA) and acetylcholinesterase (AChE). These findings are relevant for developing treatments for conditions such as glaucoma, epilepsy, obesity, cancer, and Alzheimer's disease (Kucukoglu et al., 2019).
Future Directions
While specific future directions for “1-(Piperidin-3-yl)hydrazine dihydrochloride” are not mentioned in the search results, piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
piperidin-3-ylhydrazine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13N3.2ClH/c6-8-5-2-1-3-7-4-5;;/h5,7-8H,1-4,6H2;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQBYMRGVPLXCKH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NN.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H15Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.